Cas no 2138404-16-5 (2-butyl-7-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-butyl-7-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138404-16-5
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6046390
• PubChem ID: 165478508
• Update Time: 2025-07-08

2-butyl-7-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-butyl-7-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol
• 2138404-16-5
• 2-butyl-7-cyclobutyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• EN300-1078120

• Inchi： 1S/C14H19N3O/c1-2-3-7-12-15-13-8-11(10-5-4-6-10)9-14(18)17(13)16-12/h8-10H,2-7H2,1H3,(H,15,16)
• InChI Key： CFLLGLYJZBQYLH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C2N=C(CCCC)NN21)C1CCC1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-butyl-7-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol

Compound CAS No. 2138404-16-5: 2-butyl-7-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol

The compound with CAS No. 2138404-16-5, known as 2-butyl-7-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of triazolopyridines, which are heterocyclic compounds with significant interest in pharmaceutical and material science research. The triazolo[1,5-a]pyridine core is a fused bicyclic system that combines the properties of both triazole and pyridine rings, offering versatile reactivity and stability.

The cyclobutyl substituent at position 7 of the molecule introduces a strained ring system, which can enhance the compound's mechanical properties and thermal stability. Meanwhile, the butyl group at position 2 provides hydrophobicity and flexibility to the molecule. The hydroxyl group (-OH) at position 5 adds hydrogen bonding capability, making it potentially useful in drug design for targeting specific biological receptors.

Recent studies have highlighted the potential of triazolo[1,5-a]pyridine derivatives in medicinal chemistry. For instance, researchers have explored their role as kinase inhibitors due to their ability to bind to ATP-binding pockets of protein kinases. The cyclobutyl and butyl substituents in this compound may further modulate its pharmacokinetic properties, such as absorption and bioavailability. Additionally, the compound's structure suggests potential applications in supramolecular chemistry, where its ability to form hydrogen bonds and π-π interactions could be exploited for self-assembling systems.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of directing groups and transition metal catalysts has been reported to facilitate the formation of the triazolo[1,5-a]pyridine core. The introduction of substituents like cyclobutyl and butyl groups typically involves alkylation or coupling reactions under controlled conditions to ensure regioselectivity.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research indicates that triazolo[1,5-a]pyridine derivatives undergo hydrolysis under specific pH conditions, leading to the formation of less complex byproducts. However, further studies are required to evaluate their persistence in different environmental matrices and their potential toxicity to aquatic organisms.

In conclusion, 2-butyl-7-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol represents a promising compound with diverse applications across multiple disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover its full potential, this compound may find its way into innovative solutions in drug discovery and advanced materials science.